Cas no 1806515-71-8 (3-Bromo-5-(3-bromopropyl)benzyl fluoride)

• Product Name: 3-Bromo-5-(3-bromopropyl)benzyl fluoride
• CAS No: 1806515-71-8
• MF: C₁₀H₁₁Br₂F
• MW: 310.00074505806
• CID: 4979445
• Update Time: 2025-06-28

3-Bromo-5-(3-bromopropyl)benzyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-bromopropyl)benzyl fluoride

• Inchi： 1S/C10H11Br2F/c11-3-1-2-8-4-9(7-13)6-10(12)5-8/h4-6H,1-3,7H2
• InChI Key： HWAQNWQDBFFKIO-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(CF)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-5-(3-bromopropyl)benzyl fluoride

Professional Introduction to Compound with CAS No. 1806515-71-8 and Product Name: 3-Bromo-5-(3-bromopropyl)benzyl fluoride

The compound with the CAS number 1806515-71-8 and the product name 3-Bromo-5-(3-bromopropyl)benzyl fluoride represents a significant advancement in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and material science. The presence of both bromine substituents and a fluoro group makes it a versatile intermediate for various synthetic pathways, particularly in the construction of complex molecular architectures.

In recent years, the demand for specialized intermediates in pharmaceutical synthesis has surged, driven by the need for more efficient and targeted drug therapies. 3-Bromo-5-(3-bromopropyl)benzyl fluoride stands out as a promising candidate due to its reactivity and functional group compatibility. The bromine atoms at the 3-position and 5-position of the benzyl ring provide multiple sites for further functionalization, while the fluoro group enhances metabolic stability and bioavailability, key factors in drug design.

One of the most compelling aspects of this compound is its role in the synthesis of novel bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of 3-Bromo-5-(3-bromopropyl)benzyl fluoride can be used to create small-molecule modulators of enzyme activity. These enzymes are often implicated in metabolic disorders, inflammatory responses, and even cancer progression. The ability to fine-tune the compound’s properties through selective functionalization offers a powerful tool for medicinal chemists.

The synthetic utility of 3-Bromo-5-(3-bromopropyl)benzyl fluoride is further highlighted by its application in cross-coupling reactions, which are fundamental to constructing complex organic molecules. The bromine atoms facilitate palladium-catalyzed coupling reactions with a wide range of nucleophiles, including organometallic reagents and heterocyclic compounds. This flexibility allows for the rapid assembly of diverse molecular structures, enabling rapid screening and optimization of drug candidates.

Recent advancements in computational chemistry have also enhanced the understanding of how 3-Bromo-5-(3-bromopropyl)benzyl fluoride behaves in different reaction conditions. Molecular modeling studies have predicted optimal reaction parameters, such as temperature and catalyst selection, leading to more efficient synthetic routes. These computational insights have been validated experimentally, demonstrating the reliability of modern predictive methods in drug discovery.

The fluoro group present in 3-Bromo-5-(3-bromopropyl)benzyl fluoride is particularly noteworthy for its impact on pharmacokinetic properties. Fluorinated compounds are well-known for their improved lipophilicity, metabolic stability, and binding affinity to biological targets. This has made fluorine-containing molecules a staple in modern drug design. The incorporation of this group into 3-Bromo-5-(3-bromopropyl)benzyl fluoride not only enhances its synthetic potential but also improves its suitability as a building block for pharmacologically active agents.

In conclusion, 3-Bromo-5-(3-bromopropyl)benzyl fluoride (CAS No. 1806515-71-8) represents a valuable asset in the pharmaceutical industry. Its unique structural features enable diverse synthetic applications, making it an indispensable intermediate for drug development. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will play an increasingly critical role in advancing medicinal chemistry and material science.